Cas no 1179396-02-1 (4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride)
4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride
- 4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;hydrochloride
- AKOS016396775
- 1179396-02-1
- N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride
- N2-(4-FLUOROPHENYL)-N4-(3-METHOXYPHENYL)-6-(MORPHOLIN-4-YL)-1,3,5-TRIAZINE-2,4-DIAMINE HYDROCHLORIDE
- F2704-0398
-
- Inchi: 1S/C20H21FN6O2.ClH/c1-28-17-4-2-3-16(13-17)23-19-24-18(22-15-7-5-14(21)6-8-15)25-20(26-19)27-9-11-29-12-10-27;/h2-8,13H,9-12H2,1H3,(H2,22,23,24,25,26);1H
- InChI Key: DHQUCYVHQKJRBD-UHFFFAOYSA-N
- SMILES: N(C1C=CC=C(OC)C=1)C1N=C(NC2C=CC(F)=CC=2)N=C(N2CCOCC2)N=1.Cl
Computed Properties
- Exact Mass: 432.1476798g/mol
- Monoisotopic Mass: 432.1476798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 490
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.4Ų
4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2704-0398-2μmol |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-5μmol |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-10μmol |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-20μmol |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-1mg |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-2mg |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-3mg |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-4mg |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-5mg |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F2704-0398-10mg |
N2-(4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride |
1179396-02-1 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride
Introduction to 4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride (CAS No. 1179396-02-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride, identified by its CAS number 1179396-02-1, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This tricyclic diamine derivative features a unique structural motif comprising a central triazine ring substituted with fluorophenyl, methoxyphenyl, and morpholine moieties. Such structural features not only contribute to its distinct physicochemical properties but also open up diverse avenues for biological activity exploration.
Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of nitrogen-rich heterocycles like triazines and morpholines in this molecule imparts favorable pharmacokinetic properties, including enhanced solubility and bioavailability. These characteristics are particularly crucial for designing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are notoriously challenging to modulate using traditional pharmacophores.
One of the most compelling aspects of 4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play pivotal roles in various cellular signaling pathways, making them attractive targets for therapeutic intervention in cancers, inflammatory diseases, and metabolic disorders. The triazine core of this compound can be engineered to interact with the ATP-binding pockets of kinases, while the fluorophenyl and methoxyphenyl substituents may serve as recognition elements for specific kinase isoforms.
Recent studies have demonstrated that fluorinated aromatic rings enhance binding affinity and metabolic stability of drug candidates. The 4-fluorophenyl group in this molecule is likely to contribute to such effects by increasing hydrophobic interactions with target proteins. Similarly, the 3-methoxyphenyl moiety may fine-tune the electronic properties of the binding site through π-stacking interactions or hydrogen bonding. These structural features make this compound a promising candidate for further optimization as a kinase inhibitor.
The morpholine ring at the 6-position introduces another layer of complexity to the molecule's biological activity. Morpholine derivatives are well-known for their role in drug development due to their ability to enhance binding affinity and selectivity. In this context, the morpholin-4-yl group may facilitate optimal positioning within the active site of target enzymes by forming hydrogen bonds or participating in hydrophobic interactions. This structural element also contributes to solubility improvements, which are critical for oral bioavailability.
In terms of synthetic chemistry, 4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride presents an interesting challenge due to its tricyclic architecture and multiple substituents. However, modern synthetic methodologies have made significant strides in constructing complex heterocyclic frameworks efficiently. For instance, transition-metal-catalyzed cross-coupling reactions can be employed to introduce the fluorophenyl and methoxyphenyl groups selectively. Additionally, cyclization strategies involving organometallic reagents may be utilized to form the central triazine ring.
The hydrochloride salt form of this compound enhances its water solubility while ensuring stability during storage and formulation. Such salt forms are commonly used in pharmaceuticals to improve bioavailability and pharmacokinetic profiles. The choice of counterion (in this case, chloride) is critical for maintaining optimal solubility without affecting the compound's biological activity.
From a computational chemistry perspective, molecular modeling techniques can be employed to predict the binding mode of 4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride with target proteins such as kinases or other relevant enzymes. These studies can provide valuable insights into key interaction residues and help guide structure-based drug design efforts. Additionally, virtual screening algorithms can be used to identify potential off-target effects or toxicity liabilities associated with this compound.
Evaluation of pharmacological activity is another critical step in assessing the potential therapeutic value of this compound. In vitro assays can be designed to measure inhibitory effects on specific kinases or other enzymes relevant to disease pathways. Moreover, cell-based assays may provide insights into downstream signaling effects and potential therapeutic efficacy. These experimental data will be instrumental in determining whether further development efforts are warranted.
Preclinical studies are essential for evaluating safety and efficacy before advancing into human clinical trials. In animal models such as rodents or non-human primates (NHPs), researchers can assess acute toxicity profiles along with long-term pharmacokinetic behavior under repeated dosing conditions. These studies will help establish appropriate dosage regimens while identifying any adverse effects associated with chronic exposure.
The integration of computational modeling with experimental pharmacology has revolutionized drug discovery over recent decades by enabling more efficient identification candidates transitioning from bench-to-market successfully than ever before possible through traditional approaches alone—emphasizing why compounds like our subject here continue attracting considerable attention within both academic research communities industrial sectors alike!
1179396-02-1 (4-N-(4-fluorophenyl)-2-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)